2-((3-Nitrobenzyl)thio)-9H-purin-6-ol
2-((3-Nitrobenzyl)thio)-9H-purin-6-ol
Brand Name:
Vulcanchem
CAS No.:
15870-55-0
VCID:
VC21261514
InChI:
InChI=1S/C12H9N5O3S/c18-11-9-10(14-6-13-9)15-12(16-11)21-5-7-2-1-3-8(4-7)17(19)20/h1-4,6H,5H2,(H2,13,14,15,16,18)
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC3=C(C(=O)N2)NC=N3
Molecular Formula:
C12H9N5O3S
Molecular Weight:
303.3 g/mol
2-((3-Nitrobenzyl)thio)-9H-purin-6-ol
CAS No.: 15870-55-0
Cat. No.: VC21261514
Molecular Formula: C12H9N5O3S
Molecular Weight: 303.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15870-55-0 |
|---|---|
| Molecular Formula | C12H9N5O3S |
| Molecular Weight | 303.3 g/mol |
| IUPAC Name | 2-[(3-nitrophenyl)methylsulfanyl]-1,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C12H9N5O3S/c18-11-9-10(14-6-13-9)15-12(16-11)21-5-7-2-1-3-8(4-7)17(19)20/h1-4,6H,5H2,(H2,13,14,15,16,18) |
| Standard InChI Key | DIKVHTCRLXZEJN-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3 |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC3=C(C(=O)N2)NC=N3 |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3 |
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